![molecular formula C18H18N6O3 B3009975 1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea CAS No. 941964-53-0](/img/structure/B3009975.png)
1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea
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Description
1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C18H18N6O3 and its molecular weight is 366.381. The purity is usually 95%.
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Scientific Research Applications
Virtual Screening and Pharmacokinetic Characterization
Virtual screening targeting the urokinase receptor (uPAR) led to the discovery of compounds that showed significant effects on breast tumor metastasis. One study synthesized analogues leading to compounds that blocked angiogenesis and induced apoptosis in cell models. Notably, a compound exhibited suitable pharmacokinetic properties and demonstrated a reduction in tumor volumes in vivo, suggesting its potential as a starting point for next-generation compounds targeting cancer metastasis (F. Wang et al., 2011).
Antioxidant Activity
Research involving the synthesis and characterization of heterocyclic compounds in a dioxin-ethanol medium revealed compounds with significant antioxidant activities. These compounds demonstrated high scavenging activities against stable DPPH radicals, indicating their potential for applications in oxidative stress-related conditions (Afnan E. Abd-Almonuim et al., 2020).
Luminescence Sensing
Novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks were synthesized and demonstrated selective sensitivity to benzaldehyde-based derivatives. These properties suggest their utility as fluorescence sensors for detecting specific chemicals, highlighting the role of such compounds in the development of sensing materials (B. Shi et al., 2015).
Antimicrobial and Cytotoxicity Studies
A series of urea derivatives were synthesized and evaluated for their antimicrobial activity and cytotoxicity. The study found that some of the synthesized compounds exhibited promising antimicrobial activity against selected bacterial strains and moderate to good cytotoxicity against cancer cell lines, suggesting their potential in developing new antimicrobial and anticancer agents (B. Shankar et al., 2017).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O3/c1-11-3-5-14(7-12(11)2)24-17(21-22-23-24)9-19-18(25)20-13-4-6-15-16(8-13)27-10-26-15/h3-8H,9-10H2,1-2H3,(H2,19,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEZGRESYYIIZQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC4=C(C=C3)OCO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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